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Compound of Interest

Compound Name: Pseudouridimycine

Cat. No.: B15806072

Get Quote

This guide provides a comprehensive overview of the chemical structure, mechanism of action,

and experimental evaluation of Pseudouridimycin (PUM), a potent and selective inhibitor of

bacterial RNA polymerase. The information is intended for researchers, scientists, and

professionals in the field of drug development.

Chemical Structure of Pseudouridimycin
Pseudouridimycin (PUM) is a novel peptidyl-nucleoside antibiotic discovered from the soil

bacterium Streptomyces sp.[1][2]. It is classified as a C-nucleoside analogue, meaning it

mimics the structure of nucleoside triphosphates (NTPs), the building blocks for RNA

synthesis[3]. The core structure of PUM consists of a 6′-amino-pseudouridine moiety

conjugated to an N-hydroxylated Gly-Gln dipeptide[1][4]. Key structural features, including the

N-hydroxy, glutamine, and guanidinyl moieties, are crucial for its biological activity[2]. Chemical

stability studies have shown that PUM can undergo decomposition in aqueous solutions

through the scission of the intramolecular hydroxamate bond[5][6].

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15806072#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC9979225/
https://pubs.acs.org/doi/10.1021/acsomega.2c07805
https://www.eurekalert.org/news-releases/477859
https://pmc.ncbi.nlm.nih.gov/articles/PMC9979225/
https://www.researchgate.net/figure/Structure-of-pseudouridimycin-PUM-showing-the-Nhydroxylated-Gly-Gln-dipeptide_fig1_368489794
https://pubs.acs.org/doi/10.1021/acsomega.2c07805
https://pubs.rsc.org/en/content/articlelanding/2022/cc/d1cc07059b
https://www.chemistryviews.org/stabilizing-the-antibacterial-natural-product-pseudouridimycin/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15806072?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer
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A simplified representation of the Pseudouridimycin (PUM) structure.

Quantitative Data Summary
The biological activity of Pseudouridimycin has been quantified through various in vitro and in

vivo studies. The following table summarizes key quantitative metrics.
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Parameter Value Organism/System Reference

IC50 ~0.1 µM
Bacterial RNA

Polymerase (in vitro)
[1][2][7]

Minimum Inhibitory

Concentration (MIC)
4 - 6 µg/mL Streptococcus species [1][2][7]

Minimum Inhibitory

Concentration (MIC)
0.1 - 1 µg/mL

Macrolide-resistant S.

pyogenes
[1][2]

Affinity Constant (Ka) 6.175 x 105 M-1

PUM and RNA

polymerase β′-N

terminal subunit

[1][2]

ED50 9 mg/kg

Mouse Streptococcus

pyogenes peritonitis

model

[7]

Mechanism of Action
Pseudouridimycin selectively inhibits bacterial RNA polymerase (RNAP), the enzyme

responsible for transcribing DNA into RNA[3]. Its mechanism of action is distinct from other

known RNAP inhibitors like rifampin[3][8].

PUM functions as a nucleoside-analog inhibitor by mimicking nucleoside triphosphates (NTPs)

[3]. It binds to the NTP binding site on the bacterial RNAP, thereby preventing the binding of

natural NTPs and halting RNA synthesis[3]. This competitive inhibition is highly selective for

bacterial RNAP over human RNAP polymerases[3]. This selectivity is attributed to a side-chain

on PUM that interacts with an adjacent site present in bacterial RNAP but absent in human

RNAP, leading to a tighter binding to the bacterial enzyme[3]. This unique binding site and

mechanism mean that PUM does not exhibit cross-resistance with rifampin[3].
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Mechanism of action of Pseudouridimycin.

Experimental Protocols
This protocol outlines the general steps for determining the MIC of PUM against a bacterial

strain.

Inoculum Preparation: A single colony of the test bacterium is used to inoculate a suitable

broth medium (e.g., Mueller-Hinton Broth). The culture is incubated until it reaches a turbidity

equivalent to the 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). The bacterial

suspension is then diluted to the final desired inoculum density (e.g., 5 x 10⁵ CFU/mL)[9][10].

Serial Dilution of PUM: A stock solution of PUM is prepared in a sterile solvent. Two-fold

serial dilutions of the PUM stock solution are then performed in a 96-well microtiter plate

using the appropriate growth medium to achieve a range of desired concentrations[2][9].

Inoculation and Incubation: The diluted bacterial inoculum is added to each well of the

microtiter plate containing the PUM dilutions. A growth control well (bacteria without PUM)
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and a sterility control well (medium only) are included. The plate is then incubated at 37°C for

16-20 hours[9][10].

MIC Determination: The MIC is determined as the lowest concentration of PUM at which

there is no visible bacterial growth[10].
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Workflow for Minimum Inhibitory Concentration (MIC) assay.

This protocol provides a general workflow for assessing the inhibitory effect of PUM on

bacterial RNAP.

Reaction Mixture Preparation: A reaction buffer is prepared containing a DNA template with a

suitable promoter, ribonucleoside triphosphates (ATP, GTP, CTP, and a low concentration of

UTP), and a divalent metal cation like Mg²⁺[9]. A radiolabeled or fluorescently labeled

nucleotide (e.g., [α-³²P]UTP) is included for detection of the RNA product[9].

Inhibition Assay: The bacterial RNA polymerase enzyme is pre-incubated with varying

concentrations of PUM in the reaction buffer. The transcription reaction is initiated by adding
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the DNA template and NTPs and allowed to proceed for a specific time at the optimal

temperature[9].

Product Detection and Analysis: The reaction is stopped, and the resulting RNA transcripts

are separated by gel electrophoresis. The amount of synthesized RNA is quantified to

determine the inhibitory effect of PUM[9].
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Workflow for RNA Polymerase (RNAP) inhibition assay.

This protocol outlines the general steps for in silico molecular docking studies.

Protein and Ligand Preparation: The crystal structure of the bacterial RNA polymerase

complex is obtained from a protein data bank (e.g., PDB ID: 5X21). Water molecules and co-

crystallized molecules other than the RNAP and PUM are removed. Bond orders are

assigned, hydrogens are added, and any missing side chains or loops are filled in. The

protein structure is then minimized to relieve steric clashes. The PUM ligand is extracted and

prepared to generate a low-energy 3D conformation with correct protonation states[1][11].
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Receptor Grid Generation: The binding site is defined using the extracted PUM ligand as the

centroid for the receptor grid generation, ensuring the grid box encompasses the entire

binding pocket[11].

Induced Fit Docking (IFD): The prepared RNAP structure is set as the receptor and the

prepared PUM structure as the ligand. The docking protocol is initiated, allowing for

conformational sampling of both the ligand and the protein side chains within the binding site

to simulate the induced fit model of binding[11].

Analysis: The resulting docked poses are analyzed to understand the binding mode, key

interactions (such as hydrogen bonds and van der Waals forces), and the overall binding

affinity of PUM to the RNAP[1][2].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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